4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile

• CAS RN: 1227909-21-8
• Molecular Formula: C17H12FN5
• Molecular Weight: 305.31 g/mol
• IUPAC Name: 4-(2-amino-6-anilinopyrimidin-4-yl)-2-fluorobenzonitrile
• InChI: InChI=1S/C17H12FN5/c18-14-8-11(6-7-12(14)10-19)15-9-16(23-17(20)22-15)21-13-4-2-1-3-5-13/h1-9H,(H3,20,21,22,23)
• InChI Key: MKXKASTUHSKFFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=NC(=C2)C3=CC(=C(C=C3)C#N)F)N

Description

4-[2-Amino-6-(phenylamino)-4-pyrimidinyl]-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C17H12FN5 and its molecular weight is 305.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (4-cyano-3-fluorophenyl)boronic acid (197 mg, 1.20 mmol) and 6-chloro-N4-phenyl-2,4-pyrimidinediamine (330 mg, 1.50 mmol) in a sealable flask were added 1,4-dioxane (6 mL) and saturated aqueous NaHCO3 (3 mL). The mixture was degassed with nitrogen gas for 10 minutes. Pd(Ph3P)4 (86 mg, 0.075 mmol) was added and the reaction mixture was stirred overnight at 100° C. The mixture was poured onto EtOAc and water. The organic layer was separated and the aqueous layer was further extracted with EtOAc. The combined organic layers were washed with brine, dried (MgSO4), filtered and concentrated. The resulting residue was chromatographed on SiO2 (gradient: 99:1:0.1 CHCl3/CH3OH/NH4OH to 90:10:1 CHCl3/CH3OH/NH4OH) to afford the title compound (366 mg). LC-MS (ES) m/z=306 [M+H]+.